Cas no 1448073-57-1 (1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine)

• Product Name: 1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
• CAS No: 1448073-57-1
• MF: C₁₂H₁₆FNO₅S₂
• MW: 337.387544631958
• CID: 5799560
• PubChem ID: 71805545
• Update Time: 2025-05-25

1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
• 1-(5-fluoro-2-methoxyphenyl)sulfonyl-3-methylsulfonylpyrrolidine
• AKOS024557995
• 1448073-57-1
• F6435-0561
• 1-((5-fluoro-2-methoxyphenyl)sulfonyl)-3-(methylsulfonyl)pyrrolidine

• Inchi： 1S/C12H16FNO5S2/c1-19-11-4-3-9(13)7-12(11)21(17,18)14-6-5-10(8-14)20(2,15)16/h3-4,7,10H,5-6,8H2,1-2H3
• InChI Key： LNQGSQCPURYLKN-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(CC1)S(C1C=C(C=CC=1OC)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 337.04539312g/mol
• Monoisotopic Mass: 337.04539312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine

Comprehensive Overview of 1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine (CAS No. 1448073-57-1)

The compound 1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine (CAS No. 1448073-57-1) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine core substituted with methanesulfonyl and 5-fluoro-2-methoxybenzenesulfonyl groups, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine stands out for its potential in addressing drug-resistant pathogens and chronic inflammatory conditions, topics that dominate current scientific discourse. Its fluorinated aromatic ring enhances metabolic stability, a feature highly sought after in the design of next-generation therapeutics. This aligns with the growing focus on precision medicine and personalized treatment strategies.

The synthesis of CAS No. 1448073-57-1 involves multi-step organic reactions, including sulfonylation and pyrrolidine functionalization. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for reproducibility in preclinical studies. Given the rising emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound, leveraging catalytic methods and solvent-free conditions.

From a commercial perspective, 1-(5-fluoro-2-methoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine is gaining traction in the contract research organization (CRO) market. Its applications span high-throughput screening and fragment-based drug design, addressing key challenges in oncology and neurodegenerative disease research. The compound’s lipophilic efficiency and blood-brain barrier permeability further elevate its profile in CNS drug development.

In summary, CAS No. 1448073-57-1 represents a promising scaffold for innovative therapeutics. Its integration into AI-driven drug discovery platforms and computational modeling tools underscores its relevance in modern research. As the scientific community continues to explore its mechanisms, this compound may soon emerge as a cornerstone in targeted therapy and biomarker development.